Cas no 2034577-22-3 (methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate)

• Product Name: methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate
• CAS No: 2034577-22-3
• MF: C₁₄H₁₆FNO₃S
• MW: 297.345146179199
• CID: 5379147
• Update Time: 2025-05-21

methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ZCXLDCJOXYKAAV-UHFFFAOYSA-N
• methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate

• Inchi： 1S/C14H16FNO3S/c1-19-13(17)9-20-10-6-7-16(8-10)14(18)11-4-2-3-5-12(11)15/h2-5,10H,6-9H2,1H3
• InChI Key： ZCXLDCJOXYKAAV-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1CCN(C(=O)C2=CC=CC=C2F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate

Comprehensive Overview of Methyl 2-{[1-(2-Fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate (CAS No. 2034577-22-3)

The compound methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate (CAS No. 2034577-22-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine ring, a fluorobenzoyl moiety, and a thioacetate group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a fluorine atom in the 2-fluorobenzoyl group of this compound aligns with current trends in medicinal chemistry, where fluorination is a key strategy for optimizing drug candidates. Additionally, the sulfanylacetate moiety offers opportunities for further functionalization, making it a valuable building block in structure-activity relationship (SAR) studies.

The synthesis of methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate typically involves multi-step organic reactions, including amidation, thioether formation, and esterification. These processes are often optimized for high yield and purity, catering to the stringent requirements of pharmaceutical R&D. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for downstream applications.

One of the most searched topics in the context of this compound is its role in central nervous system (CNS) drug development. The pyrrolidine scaffold is a common feature in many CNS-active drugs, and the incorporation of a fluorobenzoyl group may enhance blood-brain barrier penetration. This has sparked interest among researchers exploring treatments for neurodegenerative diseases and psychiatric disorders.

Another area of interest is the compound's potential in crop protection. The thioether linkage in its structure is reminiscent of certain agrochemicals that act as herbicides or fungicides. As the agricultural industry seeks safer and more effective solutions, methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate could serve as a precursor for novel active ingredients.

From a commercial perspective, the compound's CAS No. 2034577-22-3 is frequently queried in chemical databases and procurement platforms. Suppliers often highlight its availability in various quantities, from milligram-scale for research to kilogram-scale for industrial applications. The growing interest in custom synthesis and contract research has further amplified its visibility in the market.

In conclusion, methyl 2-{[1-(2-fluorobenzoyl)pyrrolidin-3-yl]sulfanyl}acetate represents a promising candidate for diverse scientific endeavors. Its structural features align with contemporary trends in drug and agrochemical development, making it a subject of ongoing investigation. As research progresses, this compound may unlock new possibilities in therapeutic innovation and sustainable agriculture.